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Compound of Interest

Compound Name: N-Boc norketamine

Cat. No.: B2751820

For Researchers, Scientists, and Drug Development Professionals

Introduction

Norketamine, the principal active metabolite of ketamine, is a compound of significant interest
in the development of new antidepressant therapies. Continuous-flow chemistry offers a safer,
more efficient, and scalable alternative to traditional batch processing for the synthesis of
pharmaceutical intermediates like norketamine. This document provides detailed protocols and
data for a multi-stage continuous-flow synthesis of norketamine. While the primary well-
documented continuous-flow route does not involve N-Boc protected precursors, we also
include a general protocol for continuous-flow N-Boc deprotection, which could be adapted as
a final step in a synthesis starting from an N-Boc protected norketamine precursor.

Continuous-Flow Synthesis of Norketamine

A high-yielding, three-stage continuous-flow process for the synthesis of norketamine has been
developed, converting a substituted cyclopentyl methyl ketone to norketamine through stages
of a-bromination, imination/rearrangement, and a final thermal rearrangement.[1][2][3] This
method avoids the hazards associated with handling toxic and corrosive reagents like bromine
and ammonia at a large scale in batch reactors by leveraging the contained and controlled
environment of flow chemistry.[1][2]

Logical Workflow for Norketamine Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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